Cas no 7288-11-1 (4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)-)

4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- structure
7288-11-1 structure
Product Name:4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)-
CAS No:7288-11-1
MF:C17H18O4
MW:286.322425365448
CID:579056
PubChem ID:15558522
Update Time:2025-07-11

4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)-
    • Agatharesinol
    • 4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, [S-[R*,R*-(E)]]-
    • 4-Pentene-1,2-diol,3,5-bis(p-hydroxyphenyl)-, (E)-(2S,3S)- (8CI)
    • Agatharesinol (7CI)
    • (2S,3S,4E)-3,5-Bis(4-hydroxyphenyl)-4-pentene-1,2-diol
    • [ "" ]
    • (2S,3S,4E)-3,5-bis(4-hydroxyphenyl)pent-4-ene-1,2-diol
    • 7288-11-1
    • Q27124122
    • Epitope ID:116875
    • CHEBI:53627
    • FS-9270
    • (E,2S,3S)-3,5-bis(4-hydroxyphenyl)pent-4-ene-1,2-diol
    • AKOS032948898
    • 4-Pentene-1,2-diol, 3,5-bis(4-hydroxyphenyl)-, (S-(R*,R*-(E)))-
    • 4-Pentene-1,2-diol, 3,5-bis(4-hydroxyphenyl)-, [S-[R*,R*-(E)]]-
    • 4-Pentene-1,2-diol, 3,5-bis(p-hydroxyphenyl)-, (E)-(2S,3S)-
    • Inchi: 1S/C17H18O4/c18-11-17(21)16(13-4-8-15(20)9-5-13)10-3-12-1-6-14(19)7-2-12/h1-10,16-21H,11H2/b10-3+/t16-,17+/m0/s1
    • InChI Key: DVUXXXYVVWRAIA-UDEVJOAWSA-N
    • SMILES: O[C@H](CO)[C@@H](/C=C/C1C=CC(=CC=1)O)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 286.12100
  • Monoisotopic Mass: 286.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 562.4±50.0 °C at 760 mmHg
  • Flash Point: 270.7±24.7 °C
  • PSA: 80.92000
  • LogP: 2.24800
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- Security Information

4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- Pricemore >>

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4-Pentene-1,2-diol,3,5-bis(4-hydroxyphenyl)-, (2S,3S,4E)- Related Literature

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